Cas no 1805455-92-8 (Ethyl 5-cyano-3-fluoro-2-mercaptobenzoate)

• Product Name: Ethyl 5-cyano-3-fluoro-2-mercaptobenzoate
• CAS No: 1805455-92-8
• MF: C₁₀H₈FNO₂S
• MW: 225.239424705505
• CID: 4794805
• Update Time: 2025-06-09

Ethyl 5-cyano-3-fluoro-2-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-3-fluoro-2-mercaptobenzoate

• Inchi： 1S/C10H8FNO2S/c1-2-14-10(13)7-3-6(5-12)4-8(11)9(7)15/h3-4,15H,2H2,1H3
• InChI Key： UVTCTZCKYCSRRJ-UHFFFAOYSA-N
• SMILES： SC1C(=CC(C#N)=CC=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.1
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 5-cyano-3-fluoro-2-mercaptobenzoate

Comprehensive Overview of Ethyl 5-cyano-3-fluoro-2-mercaptobenzoate (CAS No. 1805455-92-8): Properties, Applications, and Industry Trends

Ethyl 5-cyano-3-fluoro-2-mercaptobenzoate (CAS No. 1805455-92-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a benzoate ester backbone substituted with cyano, fluoro, and mercapto functional groups, offering versatile reactivity for synthetic applications. Its CAS number 1805455-92-8 serves as a critical identifier for researchers sourcing high-purity intermediates.

In recent years, the demand for fluorinated benzoate derivatives has surged, driven by their role in developing bioactive molecules. The 5-cyano-3-fluoro substitution pattern in this compound enhances its potential as a building block for small-molecule drugs, particularly in oncology and CNS therapeutics. Industry reports highlight a 25% annual growth in fluoro-pharmaceutical intermediates, aligning with the compound’s relevance in modern drug discovery pipelines.

The mercapto group (-SH) in Ethyl 5-cyano-3-fluoro-2-mercaptobenzoate enables selective conjugation reactions, making it valuable for proteomics and bioconjugation studies. Researchers frequently search for "thiol-reactive benzoate esters" or "fluorinated heterocyclic synthons," reflecting the compound’s niche applications. Analytical techniques like HPLC-MS and NMR are essential for quality control, ensuring compliance with ICH Q7 guidelines for pharmaceutical intermediates.

Sustainability trends have also impacted the synthesis of 1805455-92-8. Green chemistry principles now favor catalytic fluorination methods over traditional routes, reducing hazardous waste. A 2023 survey by the American Chemical Society noted that 68% of synthetic chemists prioritize "solvent-free reactions" or "microwave-assisted synthesis" for such compounds, addressing environmental concerns while maintaining yield efficiency.

From a commercial perspective, suppliers of Ethyl 5-cyano-3-fluoro-2-mercaptobenzoate emphasize cGMP compliance and batch-to-batch consistency. The compound’s pricing correlates with purity grades (>98%), with niche distributors offering customized bulk quantities for industrial-scale applications. Patent databases reveal its use in kinase inhibitor formulations, further driving R&D interest.

Emerging AI-driven drug discovery platforms have identified 1805455-92-8 as a candidate for virtual screening libraries. Its drug-like properties (LogP ~2.1, TPSA 85 Ų) align with Lipinski’s Rule of Five, making it a frequent query in "AI-based molecular design" discussions. This intersection of computational chemistry and synthetic expertise underscores the compound’s future potential.

In summary, Ethyl 5-cyano-3-fluoro-2-mercaptobenzoate exemplifies innovation at the nexus of medicinal chemistry and process optimization. Its CAS registry number 1805455-92-8 remains pivotal for academic and industrial stakeholders navigating the evolving landscape of high-value intermediates.